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Compound of Interest

Compound Name: Antimony iron oxide (SbFeO4)

CAS No.: 15600-71-2

Cat. No.: B098953

Get Quote

Antimony iron oxide, systematically referred to in scientific literature as FeSbO₄, is a mixed

metal oxide that has garnered significant interest for its diverse applications in catalysis, gas

sensing, and energy storage.[1][2][3] It predominantly crystallizes in a rutile-type tetragonal

structure, where Fe³⁺ and Sb⁵⁺ cations occupy the octahedral sites within an oxygen lattice.[4]

[5] While the formula might suggest a simple compound, the precise arrangement of the iron

and antimony cations can vary, leading to either a disordered rutile structure or an ordered

trirutile superstructure.[1] This structural nuance plays a critical role in the material's

physicochemical properties.

This guide provides a comprehensive overview of the primary synthesis protocols for FeSbO₄,

details the essential characterization techniques for verifying its synthesis and structure, and

discusses its key properties and potential applications. For professionals in drug development,

understanding the synthesis and properties of such inorganic compounds is crucial, particularly

concerning their potential as therapeutic agents or delivery vehicles, where purity, particle size,

and stability are paramount. Moreover, a thorough understanding of the inherent toxicity of

antimony-containing compounds is a critical consideration.
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Synthesis Protocols for Antimony Iron Oxide
(FeSbO₄)
The synthesis of high-purity, crystalline FeSbO₄ is achievable through several methods, each

offering distinct advantages in terms of scalability, particle morphology, and reaction conditions.

The choice of method often depends on the desired material characteristics for a specific

application.

Solid-State Reaction Method
The conventional and most widely reported method for synthesizing polycrystalline FeSbO₄ is

the solid-state reaction.[1][6] This high-temperature method involves the direct reaction of

precursor oxides.

Causality Behind Experimental Choices:

Precursors: The selection of α-Fe₂O₃ (hematite) and an antimony oxide (commonly Sb₂O₃ or

Sb₂O₅) as precursors is based on their stability and commercial availability. The

stoichiometry of the precursors is critical to obtaining the desired FeSbO₄ phase.

High Temperature: Elevated temperatures (900-1000 °C) are necessary to provide sufficient

thermal energy to overcome the activation energy barrier for solid-state diffusion and

reaction between the individual oxide particles.[1]

Calcination Duration: A prolonged calcination period ensures the completion of the reaction

and the formation of a homogenous, crystalline product.

Experimental Protocol:

Precursor Preparation: Stoichiometric amounts of high-purity α-Fe₂O₃ and Sb₂O₃ are

weighed and intimately mixed.

Grinding: The precursor mixture is thoroughly ground, typically in an agate mortar or through

ball milling, to ensure homogeneity and increase the contact surface area between the

reactants.
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Calcination: The ground powder is placed in an alumina crucible and calcined in a furnace. A

typical calcination profile involves heating at 900-1000 °C for 4 hours or more.[1]

Cooling and Characterization: After calcination, the furnace is allowed to cool down to room

temperature, and the resulting powder is collected for characterization.

Workflow for Solid-State Synthesis of FeSbO₄
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Caption: Workflow for the solid-state synthesis of FeSbO₄.

Sonochemical Synthesis
A lower-temperature alternative to the solid-state method is sonochemical synthesis, which

utilizes ultrasound to drive the chemical reaction. This method is particularly adept at producing

nanoparticles with high surface areas.[2][7]

Causality Behind Experimental Choices:

Ultrasound: The high-energy cavitation bubbles generated by ultrasound create localized hot

spots with extreme temperatures and pressures, facilitating the chemical reaction at a much

lower bulk temperature.

Precursor Solution: The use of soluble precursors (e.g., iron and antimony chlorides) allows

for mixing at the atomic level, leading to a more homogeneous product.

Low-Temperature Calcination: The intimate mixing and high reactivity of the sonochemically

generated precursor allow for the formation of the crystalline FeSbO₄ phase at significantly

lower calcination temperatures (e.g., 300 °C).[2]

Experimental Protocol:
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Precursor Solution: An aqueous solution of iron(III) chloride (FeCl₃) and antimony(III)

chloride (SbCl₃) in a 1:1 molar ratio is prepared.

Sonication: The precursor solution is subjected to high-intensity ultrasound irradiation,

typically using an ultrasonic horn. An aqueous ammonia solution is added during sonication

to induce precipitation.

Washing and Drying: The resulting precipitate is washed multiple times with deionized water

and ethanol to remove impurities and then dried.

Calcination: The dried powder is calcined at a relatively low temperature (e.g., 300-450 °C)

to obtain crystalline FeSbO₄ nanoparticles.[2][8]

Workflow for Sonochemical Synthesis of FeSbO₄
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Caption: Workflow for the sonochemical synthesis of FeSbO₄ nanoparticles.

Structural and Physicochemical Characterization
Rigorous characterization is imperative to confirm the successful synthesis of the target

FeSbO₄ phase and to understand its properties.

X-Ray Diffraction (XRD)
XRD is the primary technique for identifying the crystalline phases present in the synthesized

material. The diffraction pattern of FeSbO₄ is characteristic of the rutile structure. Rietveld

refinement of the XRD data can be used to determine the lattice parameters, space group, and

cation distribution with high precision.[1]

Table 1: Crystallographic Data for FeSbO₄
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Crystal System Space Group
Lattice Parameters
(approx.)

Tetragonal P4₂/mnm
a ≈ 4.63 Å, c ≈ 3.07 Å (Rutile)

or c ≈ 9.23 Å (Trirutile)[1]

Mössbauer Spectroscopy
⁵⁷Fe Mössbauer spectroscopy is a powerful tool for probing the local environment of the iron

atoms. It provides information on the oxidation state (Fe³⁺), coordination, and magnetic

ordering of the iron ions in the crystal lattice.[9]

X-ray Photoelectron Spectroscopy (XPS)
XPS is a surface-sensitive technique used to determine the elemental composition and

oxidation states of the constituent elements. For FeSbO₄, XPS is crucial for confirming the

presence of Fe³⁺ and Sb⁵⁺.[2]

Electron Microscopy (SEM/TEM)
Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are used

to visualize the morphology, particle size, and microstructure of the synthesized FeSbO₄

powder.

Properties and Applications of Antimony Iron Oxide
(FeSbO₄)
The unique crystal structure and mixed-metal nature of FeSbO₄ give rise to a range of

interesting properties and potential applications.

Table 2: Summary of FeSbO₄ Properties and Applications
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Property Description Potential Applications

Catalytic Activity

Acts as an effective catalyst for

selective oxidation and

ammoxidation of

hydrocarbons.[4][10]

Industrial chemical synthesis

(e.g., production of

acrylonitrile).

Gas Sensing

Exhibits sensitivity to reducing

gases like hydrogen and

liquefied petroleum gas (LPG).

[2][7]

Chemical sensors for safety

and environmental monitoring.

Electrochemical Properties

Can undergo reversible

lithium-ion insertion/extraction,

making it a candidate for

battery materials.[3]

Cathode material in lithium-ion

batteries.

Magnetic Properties

Shows antiferromagnetic

ordering at low temperatures.

[4][11]

Spintronic devices and

magnetic data storage.

Considerations for Drug Development
Professionals: Toxicity of Antimony
It is crucial for any researcher considering the use of antimony-containing compounds in a

biological context to be aware of their potential toxicity. Antimony and its compounds are known

to have adverse health effects, and their toxicity is dependent on the oxidation state and

chemical form.[12] Antimony trioxide is considered possibly carcinogenic to humans.[4]

Exposure can lead to respiratory and gastrointestinal issues, as well as cardiotoxicity.[4]

Therefore, any potential biomedical application of FeSbO₄ would require extensive toxicological

evaluation.

Conclusion
Antimony iron oxide (FeSbO₄) is a functionally versatile material with a well-defined rutile-type

crystal structure. Its synthesis can be reliably achieved through established methods like solid-

state reaction and emerging techniques such as sonochemistry. The choice of synthesis
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protocol allows for the tuning of properties like particle size and surface area, which are critical

for its performance in various applications. A thorough characterization using a combination of

XRD, Mössbauer spectroscopy, XPS, and electron microscopy is essential to ensure the phase

purity and desired characteristics of the synthesized material. While FeSbO₄ shows significant

promise in materials science, its translation to biomedical applications must be approached

with caution, giving paramount importance to comprehensive toxicological assessments.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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